Cas no 2757-92-8 (2-(Ethylthio)benzothiazole)

• Product Name: 2-(Ethylthio)benzothiazole
• CAS No: 2757-92-8
• MF: C₉H₉NS₂
• MW: 195.30445933342
• CID: 263987
• PubChem ID: 75993
• Update Time: 2025-09-27

2-(Ethylthio)benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(ethylthio)-
• 2-(Ethylthio)benzothiazole
• 2-(ethylsulfanyl)-1,3-benzothiazole
• 2-Ethylmercaptobenzothiazole
• Ethyl mercaptobenzthiazole
• Ethylcaptax
• NSC 45348
• Benzothiazole, 2-(ethylthio)-
• MFCD00192166
• 2-(Ethylsulfanyl)-1,3-benzothiazole #
• 2-(Ethylthio)benzo[d]thiazole
• Z19653777
• DTXSID6062628
• 2-(ETHYLTHIO)BENZOTHIAZOLE [WHO-DD]
• EINECS 220-418-9
• Enamine_000311
• 2-ethylsulfanyl-1,3-benzothiazole
• DX7DL9WEA8
• ethylmercaptobenzothiazole
• 2-(Ethylthio)benzothiazole, 97%
• CS-0299672
• 2-(ethylthio)-1,3-benzothiazole
• SCHEMBL774785
• UNII-DX7DL9WEA8
• NS00002862
• AKOS002526621
• InChI=1/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H
• 2-ethylsulfanyl-1, 3-benzothiazole
• 2757-92-8
• NSC45348
• HMS1394O03
• NSC-45348

• MDL： MFCD00192166
• Inchi： 1S/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H3
• InChI Key： HKIQFQKRAQSUJI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC

Computed Properties

• Exact Mass: 195.01777
• Monoisotopic Mass: 195.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.226 g/mL at 25 °C(lit.)
• Boiling Point: 178 °C18 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.658(lit.)
• PSA: 12.89
• LogP: 3.40830
• Solubility: Not determined

2-(Ethylthio)benzothiazole Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles